Cas no 1540205-70-6 (4-bromo-6-chloro-1H-indole-2-carboxylic acid)

• Product Name: 4-bromo-6-chloro-1H-indole-2-carboxylic acid
• CAS No: 1540205-70-6
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• MDL: MFCD24129642
• CID: 4604825
• PubChem ID: 81592282
• Update Time: 2025-07-14

4-bromo-6-chloro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-chloro-1H-indole-2-carboxylic acid

• MDL： MFCD24129642
• Inchi： 1S/C9H5BrClNO2/c10-6-1-4(11)2-7-5(6)3-8(12-7)9(13)14/h1-3,12H,(H,13,14)
• InChI Key： YXRRVKVSQPGMRL-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC(Cl)=C2)C=C1C(O)=O

Additional information on 4-bromo-6-chloro-1H-indole-2-carboxylic acid

Introduction to 4-bromo-6-chloro-1H-indole-2-carboxylic acid (CAS No. 1540205-70-6)

4-bromo-6-chloro-1H-indole-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1540205-70-6, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the indole family, a heterocyclic aromatic structure that has garnered considerable attention due to its diverse biological activities and applications in drug development. The presence of both bromo and chloro substituents on the indole ring enhances its reactivity, making it a valuable building block for constructing more complex molecules.

The structural features of 4-bromo-6-chloro-1H-indole-2-carboxylic acid contribute to its versatility in synthetic chemistry. The carboxylic acid group at the 2-position provides a site for further functionalization, while the bromine and chlorine atoms at the 4- and 6-positions serve as reactive handles for cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in the construction of biaryl structures, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indole-based compounds exhibit properties ranging from antimicrobial and anti-inflammatory effects to potential applications in cancer therapy and neurodegenerative diseases. The halogenated indoles, such as 4-bromo-6-chloro-1H-indole-2-carboxylic acid, have been particularly investigated for their ability to modulate various biological pathways.

One of the most compelling aspects of 4-bromo-6-chloro-1H-indole-2-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to develop novel therapeutic agents. The halogenated indole scaffold provides a privileged structure that can be modified to target specific kinase domains effectively.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated indoles in drug discovery. For instance, studies have shown that incorporating bromine or chlorine atoms into indole derivatives can enhance binding affinity to biological targets. This is attributed to the ability of halogens to engage in favorable interactions with amino acid residues in protein binding pockets, such as hydrogen bonding or π-stacking interactions. The compound 4-bromo-6-chloro-1H-indole-2-carboxylic acid exemplifies this trend, offering a scaffold that can be readily modified to optimize pharmacokinetic and pharmacodynamic properties.

The utility of 4-bromo-6-chloro-1H-indole-2-carboxylic acid extends beyond kinase inhibition. It has also been explored as a precursor for developing antimicrobial agents. The indole core is known to possess inherent antimicrobial properties, and modifications such as halogenation can further enhance these effects. In particular, the presence of bromine and chlorine substituents can improve the compound's ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways.

In addition to its applications in drug discovery, 4-bromo-6-chloro-1H-indole-2-carboxylic acid has found utility in materials science. Indole derivatives are known for their optical properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The halogenated variants can be particularly useful in enhancing the stability and efficiency of these materials.

The synthesis of 4-bromo-6-chloro-1H-indole-2-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include halogenation of an indole derivative followed by carboxylation at the 2-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

One notable aspect of working with 4-bromo-6-chloro-1H-indole-2-carboxylic acid is its reactivity towards nucleophiles due to the electron-withdrawing nature of the bromo and chloro groups. This property allows for diverse functionalization strategies, enabling chemists to tailor the compound's structure for specific applications. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at various positions on the indole ring.

The growing interest in 4-bromo-6-chloro-1H-indole-2-carboxylic acid underscores its importance as a versatile intermediate in synthetic chemistry. As research continues to uncover new biological activities and applications, this compound is likely to remain a cornerstone in pharmaceutical development and materials science.